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Compound of Interest

Compound Name: GSK269962A hydrochloride

Cat. No.: B607800

Application Notes and Protocols: GSK269962A
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the preparation and storage of
stock solutions of GSK269962A hydrochloride, a potent and selective Rho-associated protein
kinase (ROCK) inhibitor. The protocols outlined below are intended to ensure the stability and
efficacy of the compound for in vitro and in vivo research applications. Adherence to these
guidelines is critical for obtaining reproducible experimental results.

Chemical and Physical Properties

GSK269962A hydrochloride is a potent inhibitor of both ROCK1 and ROCK2 isoforms, with
IC50 values of 1.6 nM and 4 nM, respectively[1][2][3]. Its inhibitory activity on ROCK signaling
makes it a valuable tool for studying cellular processes such as actin cytoskeleton organization,
cell adhesion, and smooth muscle contraction[2]. The compound also exhibits anti-
inflammatory and vasodilatory properties[2].

Table 1: Physicochemical Properties of GSK269962A Hydrochloride
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Property Value Reference
Molecular Formula C29H31CIN8O5 [1]
Molecular Weight 607.06 g/mol [1][2]

CAS Number 2095432-71-4 [1][2]
Appearance Off-white to light yellow solid [1]

Purity >98% (HPLC) [4]

Solubility

The solubility of GSK269962A hydrochloride is a critical factor in the preparation of stock
solutions. It is highly soluble in dimethyl sulfoxide (DMSO) but insoluble in water[2]. The use of
fresh, anhydrous DMSO is recommended as moisture can reduce the solubility of the
compound[2].

Table 2: Solubility of GSK269962A Hydrochloride

o Concentration
Solvent Solubility Notes
(Molar)

Ultrasonic treatment
may be needed to
achieve full

DMSO ~100 mg/mL ~164.73 mM dissolution. Use of
hygroscopic DMSO
can significantly

impact solubility.[1][2]

Solubility may vary

Ethanol ~6-28 mg/mL ~9.88-46.12 mM between batches.[2]
3]
Water Insoluble - [2]

Signaling Pathway
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GSK269962A exerts its effects by inhibiting the Rho-associated coiled-coil containing protein
kinases (ROCK1 and ROCK2). These kinases are key downstream effectors of the small
GTPase RhoA. The RhoA/ROCK pathway plays a crucial role in regulating the actin
cytoskeleton, which is fundamental to cell shape, migration, and contraction.
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Caption: GSK269962A hydrochloride inhibits ROCK, preventing downstream signaling.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GSK269962A
hydrochloride in DMSO.

Materials:

o GSK269962A hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

» Sonicator (optional)
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Procedure:

Equilibrate: Allow the vial of GSK269962A hydrochloride powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of GSK269962A hydrochloride powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 0.607 mg of the compound (Molecular Weight = 607.06 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example
above, add 100 pL of DMSO.

Mix: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
use a sonicator to aid dissolution[3]. The solution should be clear and free of particulates.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-
use volumes in sterile, amber microcentrifuge tubes[1][2].

Store: Store the aliquots as recommended in the storage section below.
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Caption: Workflow for preparing GSK269962A hydrochloride stock solution.

Storage and Stability

Proper storage of GSK269962A hydrochloride, both in its solid form and as a stock solution,
Is crucial for maintaining its stability and activity.

Table 3: Storage Conditions and Stability
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Storage ]
Form Duration Notes
Temperature
Store in a dry, dark
Solid Powder -20°C Up to 3 years place. Keep container
tightly sealed.[2]
Recommended for
Stock Solution in long-term storage.
-80°C Up to 1 year i
DMSO Avoid repeated
freeze-thaw cycles.[2]
Stock Solution in Suitable for short-term
-20°C Up to 1 month
DMSO storage.[2]

Safety Precautions

Standard laboratory safety practices should be followed when handling GSK269962A
hydrochloride.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle the compound in a well-ventilated area.

Avoid inhalation of dust and contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Disclaimer

This information is intended for research use only and is not for human or veterinary use. The
protocols and data presented are based on available literature and should be adapted to
specific experimental needs. It is the responsibility of the end-user to validate these protocols
for their own applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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